5-Bromo-6-methoxy-1,3-dihydro-2-benzofuran

• IUPAC Name: 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran
• InChI: InChI=1S/C9H9BrO2/c1-11-9-3-7-5-12-4-6(7)2-8(9)10/h2-3H,4-5H2,1H3
• InChI Key: MKIDYEGPRMMAFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2COCC2=C1)Br
• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol

Description

“5-Bromo-6-methoxy-1,3-dihydro-2-benzofuran” is an organic compound with the molecular formula C9H9BrO2 and a molecular weight of 229.07. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzofuran ring substituted with a bromo group at the 5-position and a methoxy group at the 6-position.

The storage temperature is room temperature.

Scientific Research Applications

Pharmacokinetics, Pharmacodynamics, and Toxicology of Psychoactive Substances

• Pharmacokinetics and Toxicology of New Psychoactive Substances (NPS) : Research has indicated that compounds structurally related to benzofurans, such as 2C-B, 4-FA, and other benzofurans, have pharmacological and toxicological profiles similar to amphetamine and MDMA. These substances pose serious health risks, with pharmacokinetics and toxicology largely influenced by their chemical structure, including the benzofuran ring. The review suggests that understanding the pharmacokinetics, pharmacodynamics, and potential toxicological impacts of benzofurans and their derivatives is crucial for mitigating health risks associated with their use (Nugteren-van Lonkhuyzen et al., 2015).

Benzofuran as a Scaffold for Drug Discovery

• Antimicrobial Applications of Benzofuran Derivatives : Benzofuran derivatives have been identified as potent scaffolds for developing antimicrobial agents. Their unique structural features and wide array of biological activities make benzofurans promising candidates in drug discovery, particularly in the search for effective antimicrobial agents. This highlights the importance of benzofuran and its derivatives in the development of new therapeutic agents to combat microbial diseases (Hiremathad et al., 2015).

• Bioactive Properties of Benzofuran Compounds : Studies on benzofuran compounds have shown strong biological activities including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. Benzofuran compounds, due to their biological activities and potential applications in various fields, have garnered attention from researchers worldwide. This suggests that benzofurans could serve as potential lead compounds for natural drug development (Miao et al., 2019).

Safety and Hazards

The safety information for “5-Bromo-6-methoxy-1,3-dihydro-2-benzofuran” indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is also classified as a possible carcinogen.

Mechanism of Action

Target of Action

Benzofuran derivatives have been shown to have a broad range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives are known to interact with various biological targets, leading to changes in cellular processes . For example, some benzofuran derivatives have been found to inhibit cell growth in various types of cancer cells .

Biochemical Pathways

Benzofuran derivatives are known to interact with a variety of biochemical pathways, leading to a range of downstream effects .